Heat-sensitive structural phase transitions of hybrid halide perovskite with double dielectric ON/OFF switches†
Inorganic Chemistry Frontiers Pub Date: 2018-07-30 DOI: 10.1039/C8QI00447A
Abstract
A research domain on the ferroelectric and dielectric switching characteristics of hybrid perovskites has been opened because of their excellent physical/chemical features upon exposure to CH3NH3PbI3. To promote the development of applications, designing novel systems with superior performances is crucial. Here, we found [(CH3)3NOH][CdCl3], a hybrid perovskite, could be considered to be a multi-stable switchable dielectric material at high temperatures. The temperature-dependent crystal structure and differential scanning calorimetry studies revealed that it underwent three phases at low, intermediate and high temperature. Moreover, the origin of the phase transitions could be ascribed mainly to the orderādisorder of trimethylamine N-oxide cations. When the temperature increased from low to high, [(CH3)3NOH][CdCl3] displayed a sequential switching effect with the dynamic change of organic cations. These findings provide an excellent model to develop molecule-based compounds as multi-switch materials.
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Journal Nameļ¼Inorganic Chemistry Frontiers
Research Products
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CAS no.: 16881-33-7
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CAS no.: 140632-19-5
